Cas no 104227-90-9 (1,3-Propanediol,2-[2-(2-amino-9H-purin-9-yl)ethyl]-, 1,3-dipropanoate)

• Product Name: 1,3-Propanediol,2-[2-(2-amino-9H-purin-9-yl)ethyl]-, 1,3-dipropanoate
• CAS No: 104227-90-9
• MF: C₁₆H₂₃N₅O₄
• MW: 349.384923219681
• CID: 156003
• PubChem ID: 480269
• Update Time: 2025-04-19

1,3-Propanediol,2-[2-(2-amino-9H-purin-9-yl)ethyl]-, 1,3-dipropanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-[2-(2-amino-9H-purin-9-yl)ethyl]-, 1,3-dipropanoate
• [4-(2-aminopurin-9-yl)-2-(propanoyloxymethyl)butyl] propanoate
• 2-amino-9-{4-(propionyloxy)-3-[(propionyloxy)methyl]but-1-yl}purine
• 2-amino-9-< 4-(propionyloxy)-3-< (propionyloxy)methyl> but-1-yl> purine
• 4-(2-amino-9h-purin-9-yl)-2-[(propanoyloxy)methyl]butyl propanoate
• 4-(2-Aminopurin-9-yl)-2-(propanoyloxymethyl)butyl propanoate
• AC1LA2A4
• AC1Q631V
• CHEMBL51650
• SureCN1875159
• AQXXYJJKCHDDAV-UHFFFAOYSA-N
• 104227-90-9
• SCHEMBL1875159
• 2-amino-9-(4-propionyloxy-3-propionyloxymethylbut-1-yl)purine
• DTXSID80146354

• Inchi： 1S/C16H23N5O4/c1-3-13(22)24-8-11(9-25-14(23)4-2)5-6-21-10-19-12-7-18-16(17)20-15(12)21/h7,10-11H,3-6,8-9H2,1-2H3,(H2,17,18,20)
• InChI Key： AQXXYJJKCHDDAV-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)CC(COC(CC)=O)CCN1C=NC2=CN=C(N)N=C12

Computed Properties

• Exact Mass: 349.17519
• Monoisotopic Mass: 349.175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 563.8°Cat760mmHg
• Flash Point: 294.8°C
• Refractive Index: 1.609
• PSA: 122.22
• LogP: 1.25130